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Compound of Interest

Compound Name: 4-Bromo-2-methoxyquinoline

CAS No.: 146564-16-1

Cat. No.: B1278501

Get Quote

As a key intermediate in the synthesis of novel pharmaceutical compounds and research

chemicals, 4-Bromo-2-methoxyquinoline is a compound of significant interest in modern drug

development.[1] Its handling, however, demands a thorough understanding of its potential

hazards and the implementation of rigorous safety protocols. This guide provides essential,

field-proven safety and logistical information to ensure its safe handling from receipt to

disposal.

The following protocols are synthesized from safety data for structurally similar bromo-quinoline

derivatives. Given that the toxicological properties of 4-Bromo-2-methoxyquinoline itself have

not been fully characterized, a cautious and conservative approach is paramount.[2]

Hazard Profile and Risk Assessment
Based on data from analogous compounds, 4-Bromo-2-methoxyquinoline is anticipated to be

a hazardous substance. The primary risks include irritation to the skin, eyes, and respiratory

system.[2][3][4] All handling procedures must be predicated on the assumption that this

compound is, at a minimum, a moderate irritant and potentially harmful if ingested or inhaled.
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Anticipated GHS Hazard Classifications:

Hazard Class Category Hazard Statement Source

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][3][5]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[2][3][4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2][3][4]

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed
[5]

The Hierarchy of Controls: Your Primary Defense
Personal Protective Equipment (PPE) is the last line of defense. Before any work begins,

engineering and administrative controls must be in place to minimize exposure.

Engineering Controls: The most critical engineering control is proper ventilation. All weighing

and handling of 4-Bromo-2-methoxyquinoline powder must be performed inside a certified

chemical fume hood to prevent inhalation of dust particles.[2][3] The laboratory must also be

equipped with an eyewash station and an emergency shower.[2]

Administrative Controls: Access to areas where this chemical is handled should be restricted.

All personnel must be thoroughly trained on its specific hazards and the procedures outlined

in this guide. Never work alone when handling this or other potentially hazardous materials.

Personal Protective Equipment (PPE): A Self-
Validating System
The selection of PPE is not merely a checklist; it is a system designed to create a complete

barrier between you and the chemical hazard.

Eye and Face Protection
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Standard laboratory safety glasses are insufficient.

Protocol: Wear chemical splash-resistant safety goggles with side protection that conform to

EN 166 (EU) or OSHA 29 CFR 1910.133 (US) standards.[2][6]

Causality: The fine particulate nature of the solid and the risk of splashes during solution

preparation necessitate a full seal around the eyes to prevent severe irritation.[2] In

situations with a higher risk of splashing, such as when handling larger quantities or

solutions under pressure, a full-face shield should be worn in addition to safety goggles.[2]

Hand Protection
Protocol: Wear chemical-resistant, powder-free nitrile gloves.[7][8] Given the irritant nature of

the compound, double-gloving is recommended, particularly during weighing and transfer

operations.[7]

Causality: Nitrile provides good resistance against a broad range of chemicals. Double-

gloving provides an added layer of protection against tears and allows for the safe removal

of the outer glove if contamination occurs, without exposing the skin. Always wash hands

thoroughly with soap and water after removing gloves.[3][5]

Body Protection
Protocol: A standard cotton lab coat is not sufficient. A polyethylene-coated, disposable gown

with long sleeves, a solid front (back closure), and elastic or knit cuffs is required.[7] Wear

disposable, skid-resistant shoe covers.

Causality: The compound can cause skin irritation upon contact.[2][5] A coated, impermeable

gown prevents particulates and potential splashes from reaching personal clothing and skin.

Shoe covers prevent the tracking of chemical contaminants out of the laboratory.

Contaminated clothing must be removed immediately and laundered separately before

reuse.[3][5]

Respiratory Protection
Protocol: All work should be conducted in a fume hood. If this is not possible or if there is a

risk of exceeding exposure limits (e.g., during a large spill), respiratory protection is
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mandatory. A surgical N-95 respirator provides protection against both particulates and

splashes.[9]

Causality: Inhalation of the dust can cause respiratory tract irritation.[2][3][4] While a fume

hood is the primary control, a respirator is a critical backup to protect the lungs from

exposure.[9]

Operational Plan: From Receipt to Disposal
A systematic workflow minimizes the risk of exposure at every step.
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Preparation & Risk Assessment

Chemical Handling (in Fume Hood)

Post-Procedure & Disposal

Verify Fume Hood
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Prepare Work Area &
Spill Kit

Don Full PPE

Proceed to Handling
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Inspect Container

Weigh Compound

Transfer to Reaction Vessel

Securely Seal Container

Procedure Complete

Decontaminate Work Surface

Doff PPE in Correct Order

Dispose of Waste in
Labeled, Sealed Container

Wash Hands Thoroughly
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Step-by-Step Handling Protocol:
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Preparation: Before retrieving the chemical, ensure your chemical fume hood is operational

and certified. Assemble all necessary PPE and a spill kit.

Donning PPE: Put on your protective gear in the following order: shoe covers, inner gloves,

gown, outer gloves, face mask/respirator, and finally, safety goggles.

Handling: Conduct all manipulations within the fume hood. Open the container carefully. Use

spark-proof tools if transferring large amounts of solid.[6]

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, well-

ventilated area away from incompatible substances like strong oxidizing agents.[2][10] The

container should be clearly labeled.

Doffing PPE: After handling, remove PPE in a manner that avoids self-contamination.

Remove shoe covers, outer gloves, gown, inner gloves, goggles, and mask. Dispose of all

single-use items in a designated hazardous waste container.

Hygiene: Wash hands and forearms thoroughly with soap and water immediately after work

is complete.[10]

Emergency and Disposal Plan
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2][3]

Skin Contact: Immediately remove all contaminated clothing.[2][5] Flush skin with plenty of

soap and water for at least 15 minutes.[2] If irritation occurs, get medical advice.[3][5]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[2][4] If the person is not breathing, provide artificial respiration.[11] Call a poison

center or doctor if you feel unwell.[2][3]

Ingestion: Do NOT induce vomiting.[2] Clean mouth with water and drink plenty of water

afterwards.[12] Seek immediate medical attention.[2][5]

Spill Response:
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Evacuate non-essential personnel from the area.

Wearing full PPE (including respiratory protection), contain the spill using an inert absorbent

material like sand or vermiculite.[3]

Carefully collect the material into a labeled, sealed container for hazardous waste disposal.

[3][6]

Wash the spill area thoroughly and decontaminate all equipment used in the cleanup.[3]

Disposal: All waste, including contaminated PPE, absorbent materials, and empty containers,

must be disposed of as hazardous chemical waste.[3] Dispose of the contents and container at

an approved waste disposal plant in accordance with local, state, and federal regulations.[2][3]

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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